Cas no 1306739-51-4 (3-{1-(tert-Butoxycarbonyl)azetidin-3-yloxy}benzoic acid)

• Product Name: 3-{1-(tert-Butoxycarbonyl)azetidin-3-yloxy}benzoic acid
• CAS No: 1306739-51-4
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• MDL: MFCD19103498
• CID: 4693450
• PubChem ID: 56760825
• Update Time: 2025-06-14

3-{1-(tert-Butoxycarbonyl)azetidin-3-yloxy}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[1-(tert-butoxycarbonyl)azetidin-3-yl]oxy}benzoic acid
• 3-((1-(tert-Butoxycarbonyl)azetidin-3-yl)oxy)benzoic acid
• 3-([1-(tert-Butoxycarbonyl)azetidin-3-yl]oxy)benzoic acid
• T4759
• 3-{[1-(tert-Butoxycarbonyl)azetidin-3-yl]-oxy}benzoic acid
• 1-azetidinecarboxylic acid, 3-(3-carboxyphenoxy)-, 1-(1,1-dimethylethyl) ester
• 3-{1-(tert-Butoxycarbonyl)azetidin-3-yloxy}benzoic acid

• MDL： MFCD19103498
• Inchi： 1S/C15H19NO5/c1-15(2,3)21-14(19)16-8-12(9-16)20-11-6-4-5-10(7-11)13(17)18/h4-7,12H,8-9H2,1-3H3,(H,17,18)
• InChI Key： SGEYBVUVIKAEMJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 293.126
• Monoisotopic Mass: 293.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1

Additional information on 3-{1-(tert-Butoxycarbonyl)azetidin-3-yloxy}benzoic acid

Comprehensive Overview of 3-{1-(tert-Butoxycarbonyl)azetidin-3-yloxy}benzoic acid (CAS No. 1306739-51-4)

3-{1-(tert-Butoxycarbonyl)azetidin-3-yloxy}benzoic acid (CAS No. 1306739-51-4) is a specialized organic compound widely utilized in pharmaceutical research and drug development. This compound belongs to the class of azetidine derivatives, which are increasingly gaining attention due to their unique structural properties and potential therapeutic applications. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a benzoic acid moiety makes this compound particularly valuable in medicinal chemistry, especially in the synthesis of protease inhibitors and other bioactive molecules.

In recent years, the demand for azetidine-based compounds has surged, driven by their role in the development of novel small-molecule drugs. Researchers are particularly interested in the 3-{1-(tert-Butoxycarbonyl)azetidin-3-yloxy}benzoic acid due to its ability to serve as a key intermediate in the synthesis of targeted therapies for conditions such as inflammation, cancer, and infectious diseases. The compound's CAS No. 1306739-51-4 is frequently searched in academic and industrial databases, reflecting its growing importance in drug discovery pipelines.

One of the most notable features of 3-{1-(tert-Butoxycarbonyl)azetidin-3-yloxy}benzoic acid is its versatility in organic synthesis. The Boc group provides excellent protection for the azetidine nitrogen, enabling selective functionalization of other reactive sites. Meanwhile, the benzoic acid component allows for further derivatization, making it a valuable building block for peptide mimetics and bioconjugation. This dual functionality aligns with current trends in fragment-based drug design, where modular compounds are used to optimize drug-like properties.

The compound's relevance extends to AI-driven drug discovery, a hot topic in modern pharmaceutical research. With the rise of machine learning algorithms for molecular property prediction, 3-{1-(tert-Butoxycarbonyl)azetidin-3-yloxy}benzoic acid has been studied for its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. Its balanced lipophilicity and molecular weight make it a promising candidate for lead optimization in virtual screening campaigns. Researchers often query "azetidine derivatives in drug discovery" or "Boc-protected azetidine applications" to explore its potential further.

From a synthetic chemistry perspective, the compound's stability under various reaction conditions is another advantage. The tert-butoxycarbonyl group can be selectively removed under mild acidic conditions, allowing for sequential modifications without compromising the integrity of the azetidine ring. This property is critical for multi-step synthesis, a common requirement in medicinal chemistry projects. Additionally, the benzoic acid moiety facilitates carbodiimide-mediated coupling reactions, enabling the formation of amide bonds with amines or other nucleophiles.

In the context of green chemistry, 3-{1-(tert-Butoxycarbonyl)azetidin-3-yloxy}benzoic acid has been evaluated for its environmental impact. Recent studies focus on optimizing its synthesis to reduce waste and improve atom economy, addressing the growing demand for sustainable chemical processes. Searches like "eco-friendly synthesis of azetidine derivatives" highlight this trend, emphasizing the compound's alignment with green pharmaceutical manufacturing principles.

Looking ahead, 3-{1-(tert-Butoxycarbonyl)azetidin-3-yloxy}benzoic acid is poised to play a pivotal role in advancing precision medicine. Its structural features make it suitable for designing allosteric modulators and protein-protein interaction inhibitors, two areas of intense research in personalized therapeutics. As the scientific community continues to explore its applications, this compound remains a cornerstone in the toolkit of modern synthetic chemists and drug developers alike.